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Compound of Interest

Compound Name: 2,3,4-Trifluorotoluene

Cat. No.: B065102

An In-depth Technical Guide to 2,3,4-
Trifluorotoluene

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 2,3,4-Trifluorotoluene, a key
fluorinated aromatic compound. It covers its chemical identity, physical properties, synthesis
protocols, primary applications, and safety data, with a focus on its role as a versatile
intermediate in the pharmaceutical, agrochemical, and material science sectors.[1][2]

Chemical Identity and Properties

2,3,4-Trifluorotoluene, also known as 1,2,3-Trifluoro-4-methylbenzene, is a colorless to light
yellow liquid.[2] Its unique structure, featuring three fluorine atoms and a methyl group on a
benzene ring, imparts enhanced stability and specific reactivity, making it a valuable building
block in organic synthesis.[1][2]

Table 1: Physicochemical Properties of 2,3,4-Trifluorotoluene
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Property Value Source(s)
CAS Number 193533-92-5 [2][3]
Molecular Formula C7HsFs [2][3]
Linear Formula CHsCeH2F3 [4]
Molecular Weight 146.11 g/mol [2][3]
Appearance F:olérless to light yellow clear 2]

liquid
Density 1.222 g/mL at 25 °C (lit.)
Boiling Point 126-127 °C (lit.) [5]

Refractive Index

n20/D 1.434 (lit.)

Flash Point

28 °C (82.4 °F) - closed cup

[6]

| Purity | 297% to 99% |[2][3] |

Synthesis Protocols

The synthesis of trifluorotoluenes can be approached through various methods. While specific
protocols for the 2,3,4-isomer are proprietary, general and well-established procedures for
related compounds can be adapted.

Industrial-scale synthesis typically involves the reaction of a corresponding benzotrichloride
with hydrogen fluoride in a pressurized reactor.[6][7] This method efficiently produces high-
purity compounds.

Experimental Protocol:

e Charging the Reactor: A high-pressure reactor, preferably made of a corrosion-resistant
material like copper, is charged with the starting material, 4-methyl-1,2,3-trichlorobenzene.

e Introduction of HF: A slow and controlled stream of anhydrous hydrogen fluoride is
introduced into the reactor while maintaining stringent temperature and pressure control. The
reaction is typically stirred vigorously.[8]
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e Reaction Monitoring: The reaction proceeds with the evolution of hydrochloric acid (HCI) gas,
which is carefully vented.[8] The progress is monitored by analyzing aliquots to determine
the extent of fluorination.

o Work-up: Upon completion, the excess hydrogen fluoride is neutralized, often by shaking
with sodium fluoride.[8]

 Purification: The crude product is filtered and then purified by fractional distillation to yield
high-purity 2,3,4-Trifluorotoluene.[8]
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Industrial Synthesis Workflow
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Caption: Industrial synthesis workflow for 2,3,4-Trifluorotoluene.
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For smaller-scale laboratory preparations, a common method involves the copper-catalyzed
coupling of an aromatic halide with a trifluoromethyl source.[6][7]

Experimental Protocol:

e Reactant Preparation: In a dry reaction flask under an inert atmosphere (e.g., Argon or
Nitrogen), add the starting aryl halide (e.g., 4-bromo-1,2,3-trifluorobenzene), a copper
catalyst, and a suitable solvent.

» Addition of Reagent: Introduce a methylating agent or build the toluene structure through
appropriate cross-coupling reactions.

» Heating and Monitoring: The reaction mixture is heated to the required temperature and
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Quenching and Extraction: After the reaction is complete, it is cooled to room temperature
and quenched. The product is then extracted using an appropriate organic solvent.

 Purification: The combined organic layers are dried and concentrated. The final product is
purified using column chromatography or distillation.

Applications in Research and Development

The unique arrangement of fluorine atoms makes 2,3,4-Trifluorotoluene a critical intermediate
in several high-value sectors.[1] Its fluorinated structure can enhance thermal stability, chemical
resistance, and metabolic stability in final products.[1][2]

e Pharmaceutical Synthesis: It serves as a vital building block for creating novel drug
compounds.[1][2] The incorporation of fluorine atoms can improve a drug's therapeutic
profile, including its efficacy, bioavailability, and stability.[1][2]

o Agrochemical Development: In the agrochemical industry, it is used to develop advanced
pesticides and herbicides, contributing to improved crop protection and yields.[1]

» Material Science: The compound is utilized in the production of specialty polymers, high-
performance coatings, and adhesives where its fluorinated nature provides enhanced
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chemical resistance, durability, and thermal stability.[2]

e Fluorinated Compounds Research: Researchers use its distinct properties to study the
behavior of fluorinated compounds, which is crucial for developing new materials and
innovative chemical processes.[2]
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Caption: Logical relationships of 2,3,4-Trifluorotoluene properties and applications.

Safety and Handling

2,3,4-Trifluorotoluene is a flammable liquid and requires careful handling in accordance with
good industrial hygiene and safety practices.[9]

Table 2: GHS Safety Information
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Identifier Information Source(s)
Pictogram GHSO02 (Flammable)
Signal Word Warning

H226: Flammable liquid and
Hazard Statement [10]
vapor

| Storage Class | 3 (Flammable liquids) | |

Handling and Storage Recommendations:

Ventilation: Handle in a well-ventilated area or a fume hood.[6][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]
Use only non-sparking tools and take precautionary measures against static discharge.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety
glasses/faceshields, gloves, and a suitable respirator.

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hbinno.com [nbinno.com]

. chemimpex.com [chemimpex.com]

. labsolu.ca [labsolu.ca]

. 2,3,4-Trifluorotoluene 99 193533-92-5 [sigmaaldrich.com]
. 2,3,4-Trifluorotoluene | 193533-92-5 [chemicalbook.com]

°
» ol EEN w N =

. Buy 2,3,4-Trifluorotoluene | 193533-92-5 [smolecule.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trifluorotoluene
https://www.smolecule.com/products/s718561
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10035913&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10035913&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10035913&lang=EN
https://www.chemimpex.com/products/45096
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10035913&lang=EN
https://www.benchchem.com/product/b065102?utm_src=pdf-custom-synthesis
https://www.nbinno.com/other-organic-chemicals/understanding-2-3-4-trifluorotoluene-properties-applications-and-importance-as-chemical-intermediate-vn
https://www.chemimpex.com/products/45096
https://labsolu.ca/product/234-trifluorotoluene/
https://www.sigmaaldrich.com/US/en/product/aldrich/340472
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3309920.htm
https://www.smolecule.com/products/s718561
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. Trifluorotoluene - Wikipedia [en.wikipedia.org]

8. prepchem.com [prepchem.com]

9. fishersci.se [fishersci.se]

10. 2,3,4-Trifluorotoluene | C7H5F3 | CID 2777991 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [2,3,4-Trifluorotoluene CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065102#2-3-4-trifluorotoluene-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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